Cas no 52181-51-8 (Benzene,chloro(trifluoromethyl)-)

• Product Name: Benzene,chloro(trifluoromethyl)-
• CAS No: 52181-51-8
• MF: C₇H₄ClF₃
• MW: 180.554871559143
• CID: 369455
• PubChem ID: 6921
• Update Time: 2025-04-19

Benzene,chloro(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,chloro(trifluoromethyl)-
• 1-chloro-2-(trifluoromethyl)benzene
• (Trifluoromethyl)chlorobenzene
• Chloro(trifluoromethyl)benzene
• Chlorotrifluorotoluene
• Benzene, 1-chloro-2-(trifluoromethyl)-
• 52181-51-8
• 2-Chlorobenzotrifluoride, 99%
• AC-10784
• MFCD00000561
• THIOPHEN-2-YL METHYL KETONE
• J-509014
• UNII-0V2SO8M97N
• PS-11777
• EINECS 201-805-1
• Tox21_200751
• SCHEMBL117692
• NSC10307
• CAS-88-16-4
• 2-Chloro(trifluoromethyl)benzene
• FT-0611917
• 1-chloro-2-(trifluoromethyl)-benzene
• 2-trifluoromethyl-chlorobenzene
• CHEMBL1301432
• NCGC00258305-01
• 2-Chloro-benzotrifluoride
• o-chlorbenzotrifluorid
• Toluene, o-chloro-alpha,alpha,alpha-trifluoro-
• .ALPHA.-ACETYLTHIOPHENE
• 2-trifluoromethylphenyl chloride
• CHLOROBENZOTRIFLUORIDE, O-
• 2-Chloro-alpha,alpha,alpha-trifluorotoluene
• o-(Trifluoromethyl)phenyl chloride
• 88-16-4
• NSC 10307
• O-chloro trifluorotoluene
• 2-Chloro-.alpha.,.alpha.,.alpha.-trifluorotoluene
• ortho-chlorobenzotrifluoride
• 2-Chlorobenzotrifluoride
• Toluene, o-chloro-.alpha.,.alpha.,.alpha.-trifluoro-
• NCGC00091794-02
• DTXCID504774
• NSC-10307
• E78996
• Chlorobenzotrifluoride
• CCRIS 2809
• o-Chlorobenzotrifluoride
• 0V2SO8M97N
• o-Chloro-.alpha.,.alpha.,.alpha.-trifluorotoluene
• O-TRIFLUOROMETHYLPHENYL CHLORIDE
• Benzene, chloro(trifluoromethyl)-
• 1-(trifluoromethyl)-2-chlorobenzene
• EN300-20289
• AM61704
• 2-chlorotrifluoromethylbenzene
• NS00001799
• o-Chloro-alpha,alpha,alpha-trifluorotoluene
• Q27237282
• o-(Trifluoromethyl)chlorobenzene
• o-Chloro-.alpha.,.alpha.-trifluorotoluene
• NCGC00091794-01
• AKOS000120010
• InChI=1/C7H4ClF3/c8-6-4-2-1-3-5(6)7(9,10)11/h1-4
• DTXSID9024774
• 2-(TRIFLUOROMETHYL)CHLOROBENZENE

• Inchi： 1S/C7H4ClF3/c8-6-4-2-1-3-5(6)7(9,10)11/h1-4H
• InChI Key： DGRVQOKCSKDWIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 179.99542
• Monoisotopic Mass: 179.995362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: -6.0 °C
• Boiling Point: 152.2 °C
• PSA: 0